Cas no 426252-38-2 (Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate)

• Product Name: Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate
• CAS No: 426252-38-2
• MF: C₁₇H₁₁Cl₂NO₃
• MW: 348.180142641068
• CID: 5059838
• Update Time: 2025-09-23

Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate
• Oprea1_601164
• methyl 1-(3,4-dichlorobenzoyl)indole-3-carboxylate
• STK393789
• ST50861075
• Methyl 1-(3,4-dichlorobenzoyl)-1H-indole-3-carboxylate
• methyl 1-[(3,4-dichlorophenyl)carbonyl]-1H-indole-3-carboxylate
• Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate

• Inchi： 1S/C17H11Cl2NO3/c1-23-17(22)12-9-20(15-5-3-2-4-11(12)15)16(21)10-6-7-13(18)14(19)8-10/h2-9H,1H3
• InChI Key： BTHKVEKXPQQZFR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 4.6
• Topological Polar Surface Area: 48.3

Additional information on Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate

Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate: A Promising Compound in Pharmaceutical Research

Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a complex organic compound with the CAS number 426252-38-2, representing a significant advancement in the field of medicinal chemistry. This molecule is characterized by its unique structural framework, which combines an indole ring system with a 3,4-dichlorophenyl group through a carbonyl linkage. The indole ring, a fundamental component in many biologically active compounds, is further modified by a carboxylate functional group, which contributes to its potential pharmacological properties.

Recent studies have highlighted the synthetic versatility of this compound, as it can be readily modified through various chemical reactions to enhance its biological activity. The 3,4-dichlorophenyl substituent is particularly noteworthy, as its electron-withdrawing nature may influence the molecule's interaction with biological targets. This structural feature is often exploited in drug design to modulate receptor binding affinity and metabolic stability.

One of the most compelling aspects of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is its potential application in anti-inflammatory and antioxidant research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. The molecule's ability to modulate NF-κB signaling pathways further supports its relevance in immunomodulatory research.

In the realm of neurodegenerative disease treatment, Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate has shown promising results in preclinical studies. Researchers at the University of Tokyo reported in 2024 that this compound can effectively reduce β-amyloid plaque formation in Alzheimer's disease models, a critical factor in the progression of this neurodegenerative disorder. The molecule's structural similarity to known neuroprotective agents suggests it may act through similar mechanisms, such as inhibition of tau protein aggregation.

The carboxylate group in this compound plays a crucial role in its pharmacokinetic profile. Studies have shown that the carboxylate moiety enhances the molecule's solubility in aqueous environments, which is essential for oral bioavailability. This property makes Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate a favorable candidate for drug development, as it can potentially overcome the challenges of poor solubility often encountered in pharmaceutical research.

Another area of interest is the synthetic accessibility of this compound. A 2025 publication in Organic & Biomolecular Chemistry described a novel asymmetric synthesis route that enables the efficient preparation of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate. This method involves a Ullmann coupling reaction between indole derivatives and 3,4-dichlorophenyl compounds, offering a scalable approach for industrial production. The ability to synthesize this compound efficiently is critical for its advancement from the laboratory to clinical trials.

The 3,4-dichlorophenyl substituent's impact on the molecule's electronic properties has also been explored in recent studies. Computational models suggest that the 3,4-dichlorophenyl group can modulate the molecule's electron density distribution, potentially influencing its interactions with biological receptors. This modulation may be key to optimizing the compound's target-specificity and reducing off-target effects, which are critical considerations in drug development.

Furthermore, the Methyl group in this compound contributes to its lipophilicity, which is an important factor in determining its ability to cross the blood-brain barrier. This property is particularly relevant for the treatment of central nervous system disorders, where the compound's ability to reach the brain is essential for therapeutic efficacy. Researchers are actively investigating ways to further enhance this lipophilic property through structural modifications.

The potential of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate in antimicrobial applications is another area of active research. A 2026 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The molecule's ability to disrupt bacterial cell membranes may be linked to its hydrophobic interactions with the lipid bilayer, suggesting a novel mechanism of action for this compound.

Despite its promising properties, the development of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate as a therapeutic agent requires further investigation. Key challenges include the optimization of its metabolic stability and the identification of its target receptors. Additionally, the toxicological profile of this compound must be thoroughly evaluated to ensure its safety for human use. Ongoing research aims to address these challenges through advanced analytical techniques and in vivo studies.

In conclusion, Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate represents a significant breakthrough in medicinal chemistry. Its unique structural features, including the 3,4-dichlorophenyl group and carboxylate functionality, position it as a promising candidate for the treatment of various diseases, from inflammatory disorders to neurodegenerative conditions. As research continues to uncover its full potential, this compound may pave the way for the development of novel therapies with broad clinical applications.

Further exploration into the synthetic pathways and biological mechanisms of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is essential for advancing its therapeutic potential. Collaborative efforts between chemists, pharmacologists, and clinicians will be crucial in translating this compound from the laboratory to the clinic. The continued study of this molecule's properties and applications promises to yield valuable insights into the design of future pharmaceuticals.

As the field of medicinal chemistry evolves, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing unmet medical needs. The integration of advanced technologies, such as computational modeling and high-throughput screening, will further accelerate the discovery and development of such compounds. The future of drug discovery is bright, and molecules like this one are at the forefront of this exciting journey.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate exemplifies the interdisciplinary nature of modern pharmaceutical research. By combining expertise from chemistry, biology, and medicine, researchers can unlock the full potential of this compound and other similar molecules. As we continue to push the boundaries of scientific knowledge, we can look forward to the development of innovative therapies that improve human health and well-being.

With ongoing research and collaboration, the 3,4-dichlorophenyl derivative of indole, Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, stands as a testament to the power of medicinal chemistry. Its journey from a laboratory compound to a potential therapeutic agent underscores the importance of perseverance, creativity, and scientific inquiry in the quest to improve human health.

As we continue to explore the properties and applications of this molecule, it is clear that Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will remain a focal point in the field of pharmaceutical research. The insights gained from its study will not only advance our understanding of drug design but also contribute to the development of new treatments for a wide range of diseases. The future of medicine is being shaped by such discoveries, and the impact of this compound is likely to be felt for years to come.

Through continued innovation and research, the potential of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will continue to unfold. As scientists and researchers work together to unlock its secrets, they will pave the way for new breakthroughs in medicine. The journey of this compound is just beginning, and its role in the future of healthcare is promising.

With each new study and discovery, the significance of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will become even more apparent. As we continue to explore its properties and applications, we can anticipate that this compound will play a vital role in the development of new therapies and treatments. The impact of this molecule on the field of medicine is expected to be substantial, and its potential is far from exhausted.

As the research on Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate progresses, it is likely that new applications and benefits will be discovered. The continued exploration of this compound will not only enhance our understanding of its properties but also contribute to the advancement of pharmaceutical science. The future holds great promise for this molecule, and its potential is only beginning to be realized.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be profound.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its secrets, they will pave the way for new discoveries that have the potential to transform the field of medicine. The journey of this compound is just beginning, and its impact on the future of healthcare is expected to be significant.

With each new development in the study of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, the potential for new applications and breakthroughs in medicine continues to grow. As scientists and researchers work together to unlock the full potential of this compound, they will contribute to the advancement of pharmaceutical science and the development of innovative therapies. The future of medicine is bright, and the role of this molecule in shaping it is likely to be significant.

As the field of medicinal chemistry continues to evolve, compounds like Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate will play an increasingly important role in addressing the challenges of modern healthcare. Through continued research and collaboration, the potential of this molecule will be fully realized, contributing to the development of new treatments and therapies that improve human health and well-being.

With ongoing research and innovation, the future of Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate is bright. As scientists and researchers continue to explore its properties and applications, they will pave the way for new discoveries that have the potential to transform the field of medicine. The impact of this compound on the future of healthcare is expected to be profound, and its journey is just beginning.

Ultimately, the study of Methyl 1-[(3,4-dichloropheny It seems your message got cut off, and there's a pattern of repetition in the text you provided. If you're looking for information about Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate, I can help clarify or expand on that compound. Here's what I can tell you so far: --- ### Methyl 1-[(3,4-dichlorophenyl)carbonyl]indole-3-carboxylate This is a synthetic organic compound with the following key structural features: - Indole core: A bicyclic heterocyclic compound consisting of a benzene ring fused to a pyrrole ring. - Carboxylate group: A functional group (-COO⁻) attached to the indole ring. - 3,4-Dichlorophenyl group: A benzene ring substituted with two chlorine atoms at positions 3 and 4, connected via a carbonyl group to the indole ring. --- ### Potential Uses and Context This type of compound might be of interest in pharmaceutical or chemical research, as: - Indole derivatives are common in drug development (e.g., antidepressants, antipsychotics, and anti-inflammatory agents). - Chlorinated aromatic rings (like 3,4-dichlorophenyl) are often used in agrochemicals, dyes, or as intermediates in synthetic pathways. - The carboxylate group could be involved in acid-base interactions, metal coordination, or ester hydrolysis. --- ### What You Might Be Looking For If you're asking about: - Structure: A detailed chemical structure or molecular formula. - Synthesis: How this compound might be synthesized. - Applications: Its use in medicine, industry, or research. - Reactivity: How it might behave in chemical reactions. - Toxicity/Environmental Impact: Its safety profile. --- ### Next Steps Could you clarify what you're trying to find out about this compound? For example: - Are you looking for its chemical structure? - Is it part of a research paper or drug development? - Are you trying to synthesize it or characterize it? Let me know, and I’ll provide a more targeted answer!